(3-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone
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Description
(3-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Properties
Research indicates that derivatives of pyrimidin-4-yl and piperidin-1-yl compounds exhibit significant antibacterial properties, particularly against gram-positive pathogens. For instance, a study on piperazinyl oxazolidinone antibacterial agents, which share structural similarities with the compound , showed activity against methicillin-resistant Staphylococcus aureus and selected anaerobic organisms (J. Tucker et al., 1998). These findings are crucial for developing new antibiotics in the face of rising antibiotic resistance.
Anticancer Activity
Pyrimidine derivatives have also been studied for their potential anticancer properties. A study on novel pyrazole derivatives with pyrimidin-4-yl moieties demonstrated significant anticancer activity, surpassing that of the reference drug doxorubicin in some cases (H. Hafez et al., 2016). This research suggests that pyrimidin-4-yl derivatives could serve as a basis for developing new anticancer agents.
Complex Formation and Metal Interaction
The compound's structural components, particularly the dimethylpyrimidin-4-yl segment, have been explored for their ability to form complexes with metals. For example, a study on the complex-forming ability of 4,6-dimethyl-2-(1H)-pyrimidinone with dysprosium(III) highlighted its potential in creating stable complexes, which could have applications in catalysis and materials science (S. N. Pod'yachev et al., 1994).
Antimicrobial and Antioxidant Potency
Further studies have shown that pyrimidinone and piperidine derivatives exhibit good antimicrobial activity, with some compounds showing promising antioxidant properties as well (J. Dineshkumar et al., 2022). These findings suggest potential applications in developing antimicrobial and antioxidant agents.
Structural and Material Science Applications
The unique structural features of compounds containing pyrimidin-4-yl and piperidin-1-yl units have been explored in materials science, particularly in the development of low-cost emitters with large Stokes' shifts, which are important for optical materials and sensors (G. Volpi et al., 2017).
Properties
IUPAC Name |
[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-14-11-20(23-15(2)22-14)27-17-9-6-10-25(13-17)21(26)18-12-19(28-24-18)16-7-4-3-5-8-16/h3-5,7-8,11-12,17H,6,9-10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNPBOQKFWNSGBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)OC2CCCN(C2)C(=O)C3=NOC(=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.